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Compound of Interest

Compound Name: Cdk-IN-9

Cat. No.: B14889400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cdk-IN-9 is a potent and selective inhibitor of Cyclin-Dependent Kinase 9 (CDK9), a key

regulator of transcriptional elongation. As a member of the positive transcription elongation

factor b (P-TEFb) complex, CDK9 phosphorylates the C-terminal domain of RNA Polymerase II

(RNAP II), facilitating the transition from paused to productive transcription elongation.

Dysregulation of CDK9 activity is implicated in various diseases, including cancer, making it a

compelling target for therapeutic intervention. These application notes provide detailed

protocols for assessing the kinase activity of CDK9 and determining the inhibitory potency of

Cdk-IN-9.

Chemical Properties of Cdk-IN-9

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b14889400?utm_src=pdf-interest
https://www.benchchem.com/product/b14889400?utm_src=pdf-body
https://www.benchchem.com/product/b14889400?utm_src=pdf-body
https://www.benchchem.com/product/b14889400?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14889400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 2246956-84-1

Molecular Formula C₂₂H₂₃F₂N₅O₂S

Molecular Weight 459.51 g/mol

Appearance Powder

Storage

Store at -20°C for up to 2 years. In DMSO, store

at 4°C for up to 2 weeks or at -80°C for up to 6

months.

Data Presentation: Inhibitory Activity of Cdk-IN-9
Cdk-IN-9 demonstrates high potency and selectivity for CDK9. The following table summarizes

the available inhibitory activity data for Cdk-IN-9 and provides a comparison with other known

CDK inhibitors. A broader kinase selectivity profile for Cdk-IN-9 is not publicly available at this

time.

Kinase
Cdk-IN-9 IC₅₀ (nM)
[1]

Flavopiridol IC₅₀
(nM)

SNS-032 IC₅₀ (nM)

CDK9 1.8 3 4

CDK1 - 100 380

CDK2 155 100 48

CDK4 - 100 >1000

CDK6 - 100 >1000

CDK7 - 300 62

Note: IC₅₀ values for Flavopiridol and SNS-032 are provided for comparative purposes. The

selectivity of Cdk-IN-9 against a wider panel of kinases has not been extensively reported in

publicly available literature.
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Signaling Pathway
The following diagram illustrates the role of the CDK9/Cyclin T complex in the regulation of

transcription elongation and the mechanism of inhibition by Cdk-IN-9.
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CDK9 Signaling Pathway in Transcription Elongation
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IC₅₀ Determination Workflow for Cdk-IN-9

Start

Prepare Reagents
(Enzyme, Substrate, ATP, Cdk-IN-9 dilutions)

Set Up Kinase Assay Plate
(Controls and Inhibitor Concentrations)

Incubate at 30°C for 60 min

Add ADP-Glo™ Reagent

Incubate at RT for 40 min

Add Kinase Detection Reagent

Incubate at RT for 30-60 min

Measure Luminescence

Calculate % Inhibition

Plot Dose-Response Curve

Determine IC₅₀ from Fitted Curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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